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Compound of Interest

Compound Name:
2,5-Bishydroxymethyl

Tetrahydrofuran

Cat. No.: B016226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential procedural guidance for the safe and proper disposal of 2,5-

Bis(hydroxymethyl)tetrahydrofuran (CAS No. 104-80-3). Given the limited availability of a

specific Safety Data Sheet (SDS) for this compound, the following procedures are based on its

known chemical properties, information on structurally similar compounds such as

Tetrahydrofuran (THF), and general principles of laboratory safety. It is imperative to treat this

substance with caution, assuming it may share hazards with related chemicals, including

potential peroxide formation.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). 2,5-Bis(hydroxymethyl)tetrahydrofuran is

known to be an irritant to the eyes, skin, and mucous membranes[1][2].

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene). Gloves should be

inspected for integrity before each use.
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Body Protection: A flame-retardant lab coat and closed-toe shoes are mandatory.

Respiratory Protection: All handling and disposal activities should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood to minimize the inhalation of

vapors.

Hazard and Physical Property Data
The following table summarizes key data for 2,5-Bis(hydroxymethyl)tetrahydrofuran, which

informs the recommended disposal procedures.
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Property Value Significance for Disposal

CAS Number 104-80-3
Unique identifier for the

chemical substance.

Physical State Hygroscopic liquid

As a liquid, it can easily splash

and spread. Its hygroscopic

nature means it can absorb

moisture, which may affect its

properties over time.

Hazards
Irritant to eyes, skin, and

respiratory system.

Direct contact must be avoided

through the use of appropriate

PPE. Vapors should not be

inhaled.

Potential Hazard Peroxide Formation

The tetrahydrofuran ring

structure suggests a potential

for forming explosive peroxides

upon exposure to air and light,

similar to THF[3]. This

necessitates careful storage

and handling, especially for

older containers.

Solubility
Miscible with water and many

organic solvents

High miscibility with water has

implications for aqueous waste

streams and spill cleanup

procedures.

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of 2,5-

Bis(hydroxymethyl)tetrahydrofuran.

1. Assessment of Waste:

Uncontaminated Residue: Pure, uncontaminated 2,5-Bis(hydroxymethyl)tetrahydrofuran

should be collected in a designated, properly labeled hazardous waste container.
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Contaminated Materials: Any materials that have come into contact with the substance, such

as gloves, absorbent pads, and glassware, must also be treated as hazardous waste. These

should be collected in a separate, clearly labeled solid waste container.

Peroxide Check (for older containers): Before disposal, if the container has been opened and

stored for an extended period, it is prudent to test for the presence of peroxides using

peroxide test strips. If peroxides are present, do not handle the container and contact your

institution's Environmental Health and Safety (EHS) office immediately.

2. Waste Collection and Storage:

Container Selection: Use only approved, chemically resistant containers for hazardous

waste. Ensure the container is in good condition and has a secure, tight-fitting lid.

Labeling: All waste containers must be clearly labeled with the full chemical name "2,5-

Bis(hydroxymethyl)tetrahydrofuran" and the appropriate hazard warnings (e.g., "Irritant,"

"Caution: Potential Peroxide Former").

Segregation: Store the waste container in a designated satellite accumulation area for

hazardous waste. Ensure it is segregated from incompatible materials, particularly strong

oxidizing agents.

3. Spill and Contamination Management:

Small Spills: In the event of a small spill, absorb the liquid with an inert absorbent material

such as vermiculite or sand. Collect the contaminated absorbent into a sealed container for

disposal as hazardous waste.

Large Spills: For larger spills, evacuate the area immediately and contact your institution's

EHS office for assistance.

Decontamination: Decontaminate any surfaces that have come into contact with the

chemical using an appropriate solvent, followed by washing with soap and water. All cleaning

materials must be disposed of as hazardous waste.

4. Final Disposal:
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Professional Disposal: The ultimate disposal of 2,5-Bis(hydroxymethyl)tetrahydrofuran waste

must be conducted through your institution's EHS office or a licensed hazardous waste

disposal company. It is recommended that this chemical be sent to an authorized incinerator

equipped with an afterburner and a flue gas scrubber[4].

Regulatory Compliance: Ensure that all disposal activities are in full compliance with local,

state, and federal regulations for hazardous waste.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2,5-

Bis(hydroxymethyl)tetrahydrofuran.
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Caption: Disposal decision workflow for 2,5-Bis(hydroxymethyl)tetrahydrofuran.
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Disclaimer: This information is provided as a guide and is not a substitute for a formal Safety

Data Sheet. It is the responsibility of the user to conduct a thorough risk assessment and to

comply with all applicable regulations. Always consult with your institution's Environmental

Health and Safety office for specific guidance on hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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